Cas no 5462-88-4 ( )

• Product Name: &nbsp
• CAS No: 5462-88-4
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 942265
• PubChem ID: 226324
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-ethoxycarbonyl-3-methoxybenzoic acid
• 4-(ethoxycarbonyl)-3-methoxybenzoic acid
• AC1L5EOL
• AC1Q5TS0
• AR-1F6976
• CTK5A1987
• NSC16697
• NSC-16697
• SureCN6439002
• SCHEMBL6439002
• SIUBDARAJOCRKM-UHFFFAOYSA-N
• 5462-88-4
• NSC 16697
• 2-methoxy-1,4-benzenedicarboxylic acid monoethylester
• DTXSID50280390
•  

• Inchi： 1S/C11H12O5/c1-3-16-11(14)8-5-4-7(10(12)13)6-9(8)15-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： SIUBDARAJOCRKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 385.7°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.536
• PSA: 72.83
• LogP: 1.57010